Cas no 95108-89-7 (Ethanol, 2-[2-(phenylthio)ethoxy]-)

Ethanol, 2-[2-(phenylthio)ethoxy]- structure
95108-89-7 structure
Product Name:Ethanol, 2-[2-(phenylthio)ethoxy]-
CAS No:95108-89-7
MF:C10H14O2S
MW:198.281961917877
CID:751990
PubChem ID:14765190
Update Time:2025-04-19

Ethanol, 2-[2-(phenylthio)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[2-(phenylthio)ethoxy]-
    • 2-(2-phenylsulfanylethoxy)ethanol
    • 95108-89-7
    • 2-[2-(Phenylsulfanyl)ethoxy]ethan-1-ol
    • DTXSID70563778
    • Inchi: 1S/C10H14O2S/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,11H,6-9H2
    • InChI Key: QZCLZVACBCSMFG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CCOCCO

Computed Properties

  • Exact Mass: 198.07145086g/mol
  • Monoisotopic Mass: 198.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.8Ų
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